![molecular formula C23H35N3O3 B4988203 methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate](/img/structure/B4988203.png)
methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate is a chemical compound that belongs to the class of benzoates. It is commonly used in scientific research for its various pharmacological properties.
Mechanism of Action
The mechanism of action of methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate is not fully understood. However, it is believed to exert its pharmacological effects through the activation of the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various physiological processes such as pain perception, mood regulation, and memory formation. Activation of the sigma-1 receptor by this compound results in the modulation of various signaling pathways, leading to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to exhibit potent analgesic and anti-inflammatory activities. It also has a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, mood regulation, and memory formation. Activation of the sigma-1 receptor by this compound results in the modulation of various signaling pathways, leading to its analgesic and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
Methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate has several advantages for lab experiments. It is a potent and selective sigma-1 receptor agonist, which makes it a valuable tool for studying the physiological and pharmacological roles of the sigma-1 receptor. It also exhibits potent analgesic and anti-inflammatory activities, which makes it a potential drug candidate for the treatment of various diseases. However, one of the limitations of using this compound in lab experiments is its high cost.
Future Directions
There are several future directions for the research on methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate. One of the potential areas of research is its use as a drug candidate for the treatment of neuropathic pain, depression, and Alzheimer's disease. Further studies are needed to determine its efficacy and safety in humans. Another area of research is the development of more efficient and cost-effective synthesis methods for this compound. This would enable its wider use in scientific research. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its effects on various physiological processes.
Synthesis Methods
The synthesis of methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate involves the reaction of 3-carboxybenzaldehyde with ethyl 4-(bromomethyl)-1-methylpiperidine-4-carboxylate followed by the reaction with methyl isocyanate. The product is then purified through column chromatography to obtain the final compound.
Scientific Research Applications
Methyl 3-({ethyl[(1'-methyl-1,4'-bipiperidin-4-yl)methyl]amino}carbonyl)benzoate has been extensively studied for its pharmacological properties. It has been found to exhibit potent analgesic and anti-inflammatory activities. It also has a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, mood regulation, and memory formation. Due to its pharmacological properties, it has been studied as a potential drug candidate for the treatment of various diseases such as neuropathic pain, depression, and Alzheimer's disease.
properties
IUPAC Name |
methyl 3-[ethyl-[[1-(1-methylpiperidin-4-yl)piperidin-4-yl]methyl]carbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H35N3O3/c1-4-25(22(27)19-6-5-7-20(16-19)23(28)29-3)17-18-8-14-26(15-9-18)21-10-12-24(2)13-11-21/h5-7,16,18,21H,4,8-15,17H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKKLUZLCSINITF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1CCN(CC1)C2CCN(CC2)C)C(=O)C3=CC(=CC=C3)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H35N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.